Cas no 1315059-34-7 (2-(Azetidin-3-yloxy)acetic acid)

2-(Azetidin-3-yloxy)acetic acid is a versatile heterocyclic compound featuring an azetidine ring linked to an acetic acid moiety via an ether bond. This structure imparts unique reactivity, making it valuable as a building block in pharmaceutical and agrochemical synthesis. The azetidine ring contributes to conformational rigidity, while the carboxylic acid group enables further functionalization through amidation, esterification, or other derivatization reactions. Its compact, polar structure enhances solubility and bioavailability, making it suitable for drug design applications. The compound is particularly useful in the development of bioactive molecules, where its balanced lipophilicity and hydrogen-bonding capacity can optimize target interactions. High purity grades are available for research and industrial use.
2-(Azetidin-3-yloxy)acetic acid structure
1315059-34-7 structure
Product Name:2-(Azetidin-3-yloxy)acetic acid
CAS No:1315059-34-7
MF:C5H9NO3
MW:131.1299
MDL:MFCD28604826
CID:5039781
PubChem ID:55265992
Update Time:2026-02-28

2-(Azetidin-3-yloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(azetidin-3-yloxy)acetic acid
    • P19012
    • 1315059-34-7
    • SCHEMBL21063427
    • BS-43140
    • (azetidin-3-yloxy)acetic acid
    • SY322870
    • CS-0188088
    • 2-(azetidin-3-yloxy)aceticacid
    • MFCD28604826
    • EN300-265954
    • 2-(Azetidin-3-yloxy)acetic acid
    • MDL: MFCD28604826
    • Inchi: 1S/C5H9NO3/c7-5(8)3-9-4-1-6-2-4/h4,6H,1-3H2,(H,7,8)
    • InChI Key: BMJZBVHEFOIQFN-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])C(=O)O[H])C1([H])C([H])([H])N([H])C1([H])[H]

Computed Properties

  • Exact Mass: 131.058243149g/mol
  • Monoisotopic Mass: 131.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 58.6

2-(Azetidin-3-yloxy)acetic acid Pricemore >>

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